Cas no 137506-06-0 (L-Aspartic acid, N-[N-(N-L-alanyl-L-alanyl)-L-alanyl]-)

• Product Name: L-Aspartic acid, N-[N-(N-L-alanyl-L-alanyl)-L-alanyl]-
• CAS No: 137506-06-0
• MF: C₁₃H₂₂N₄O₇
• MW: 346.336383342743
• CID: 1245252
• Update Time: 2024-08-03

L-Aspartic acid, N-[N-(N-L-alanyl-L-alanyl)-L-alanyl]- Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid, N-[N-(N-L-alanyl-L-alanyl)-L-alanyl]-
• L-Aspartic acid, N-[N-(N-L-alanyl-L-alanyl)-L-alanyl]- (9CI)

• Inchi： 1S/C13H22N4O7/c1-5(14)10(20)15-6(2)11(21)16-7(3)12(22)17-8(13(23)24)4-9(18)19/h5-8H,4,14H2,1-3H3,(H,15,20)(H,16,21)(H,17,22)(H,18,19)(H,23,24)/t5-,6-,7-,8-/m0/s1
• InChI Key： PUXHZYMUYAGVOA-XAMCCFCMSA-N
• SMILES： C(O)(=O)[C@H](CC(O)=O)NC(=O)[C@H](C)NC(=O)[C@H](C)NC(=O)[C@H](C)N

Computed Properties

• Exact Mass: 346.14896

Experimental Properties

• Density: 1.356±0.06 g/cm3(Predicted)
• Boiling Point: 739.2±60.0 °C(Predicted)
• PSA: 187.92
• pka: 2.88±0.10(Predicted)